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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
sec-Butylphenol (CAS No: 89-72-5), a significant chemical intermediate in the synthesis of

various materials. The information presented herein is intended to support research,

development, and safety protocols in laboratory and industrial settings.

Core Physical Properties
2-sec-Butylphenol, with the chemical formula C₁₀H₁₄O, is a substituted phenol that presents

as a colorless to pale yellow or amber liquid at room temperature.[1][2][3] It possesses a

characteristic aromatic odor.[1] The presence of a hydroxyl group imparts some polarity, while

the sec-butyl group contributes to its non-polar character, influencing its solubility and other

physical behaviors.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of 2-sec-Butylphenol, compiled

from various reliable sources.
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Property Value Units Conditions Citations

Molecular Weight 150.22 g/mol [3][4][5]

Boiling Point 226 - 228 °C @ 760 mmHg [3][4]

228 °C @ 760 mmHg [2]

220 - 225 °C [6]

Melting Point 12 °C [3][4]

16 °C @ 760 mmHg [2]

-20 °C [6]

Density 0.982 g/mL @ 25 °C [4]

0.980 @ 20 °C [3]

0.98200 to

0.98500
@ 20.00 °C [2]

Vapor Pressure 0.03 mmHg @ 20 °C [4]

0.1 mbar @ 20 °C [3]

0.1 mmHg @ 25 °C (est.) [2]

Refractive Index 1.522 n20/D [4]

1.52200 to

1.52500
@ 20.00 °C [2]

Flash Point 112 °C [3]

234 °F TCC [2]

112.22 °C [2]

Solubility in

Water
464 mg/L @ 25 °C (est.) [2]

Limited / Poorly

soluble
[1]

Insoluble [6]
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Solubility in

Organic Solvents
Soluble

In alcohols,

ethers, and

hydrocarbons

[1][6]

LogP (o/w) 3.270 [2]

Experimental Protocols
While specific experimental protocols for the determination of 2-sec-Butylphenol's physical

properties are not detailed in the available literature, the following are general, standardized

methodologies that are typically employed for such characterizations.

Boiling Point Determination (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common method involves distillation.

Apparatus: A distillation flask, condenser, thermometer, and heating mantle.

Procedure: A sample of 2-sec-Butylphenol is placed in the distillation flask with boiling

chips. The apparatus is assembled, and the sample is heated. The temperature is recorded

when the liquid is actively boiling and a stable temperature is observed on the thermometer,

with the thermometer bulb positioned in the vapor phase below the side arm of the

condenser. The atmospheric pressure should be recorded and the boiling point corrected to

standard pressure if necessary.

Melting Point Determination (OECD Guideline 102)
For substances that are solid at or near room temperature, the melting point is a key indicator

of purity.

Apparatus: A capillary tube, a melting point apparatus with a heating block and a

thermometer or an automated system.

Procedure: A small, finely powdered sample of solidified 2-sec-Butylphenol is packed into a

capillary tube. The tube is placed in the heating block of the melting point apparatus. The

temperature is raised at a controlled rate. The temperature range from the point at which the
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first drop of liquid is observed to the point at which the entire sample has melted is recorded

as the melting range.

Density Measurement (OECD Guideline 109)
The density of a liquid can be determined using several methods.

Apparatus: A pycnometer (a specific volume flask), or a hydrometer.

Procedure (Pycnometer): The empty pycnometer is weighed. It is then filled with 2-sec-
Butylphenol and weighed again at a controlled temperature. The density is calculated by

dividing the mass of the liquid by the known volume of the pycnometer.

Procedure (Hydrometer): A hydrometer is gently lowered into a graduated cylinder containing

the liquid until it floats freely. The density is read directly from the scale on the hydrometer

stem at the point where the surface of the liquid meets the scale.

Refractive Index Measurement
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a substance.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure: A few drops of 2-sec-Butylphenol are placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs. The refractive index is then read from the instrument's scale.

The temperature must be controlled and recorded as the refractive index is temperature-

dependent.

Flash Point Determination (e.g., ASTM D92, ASTM D93)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Apparatus: A Cleveland Open Cup (COC) tester (ASTM D92) or a Pensky-Martens Closed

Cup tester (ASTM D93).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://precisionlubrication.com/articles/flash-point-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure (Cleveland Open Cup): The sample is placed in the test cup and heated at a slow,

constant rate. A small test flame is passed across the top of the cup at specified intervals.

The flash point is the lowest temperature at which application of the test flame causes the

vapors above the liquid to ignite.[1]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the physical property analysis of a

chemical compound like 2-sec-Butylphenol.

Workflow for Physical Property Analysis of 2-sec-Butylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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